Cas no 106827-27-4 (2-Furancarboxaldehyde, 5-(3,5-dichlorophenyl)-)

2-Furancarboxaldehyde, 5-(3,5-dichlorophenyl)-, is a furan-based aromatic aldehyde derivative characterized by the presence of a 3,5-dichlorophenyl substituent. This compound is of interest in synthetic organic chemistry due to its bifunctional reactivity, combining the electrophilic properties of the aldehyde group with the aromatic halogenation pattern, which facilitates further functionalization. The dichlorophenyl moiety enhances its utility as an intermediate in the synthesis of heterocyclic compounds, agrochemicals, and pharmaceuticals. Its structural features also make it a potential candidate for applications in material science, particularly in the development of specialty polymers and ligands for catalysis. The compound's stability and defined reactivity profile contribute to its reproducibility in synthetic pathways.
2-Furancarboxaldehyde, 5-(3,5-dichlorophenyl)- structure
106827-27-4 structure
Product Name:2-Furancarboxaldehyde, 5-(3,5-dichlorophenyl)-
CAS No:106827-27-4
MF:C11H6Cl2O2
MW:241.07014131546
CID:1181785
PubChem ID:886604
Update Time:2025-05-23

2-Furancarboxaldehyde, 5-(3,5-dichlorophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Furancarboxaldehyde, 5-(3,5-dichlorophenyl)-
    • 5-(3,5-dichlorophenyl)furan-2-carbaldehyde
    • 5-(3,5-Dichlorophenyl)-2-furancarboxaldehyde
    • Cambridge id 6250037
    • 5-(3,5-Dichlorophenyl)furaldehyde
    • STL290866
    • 106827-27-4
    • CS-0366902
    • AKOS000108206
    • SCHEMBL5468753
    • VS-07678
    • DTXSID301255897
    • IYMCMUBLJQRCBD-UHFFFAOYSA-N
    • BBL024117
    • 5-(3,5-Dichlorophenyl)-2-furaldehyde
    • Inchi: 1S/C11H6Cl2O2/c12-8-3-7(4-9(13)5-8)11-2-1-10(6-14)15-11/h1-6H
    • InChI Key: IYMCMUBLJQRCBD-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=C(C=1)C1=CC=C(C=O)O1)Cl

Computed Properties

  • Exact Mass: 239.97458
  • Monoisotopic Mass: 239.974
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 30.2Ų

Experimental Properties

  • PSA: 30.21

2-Furancarboxaldehyde, 5-(3,5-dichlorophenyl)- Pricemore >>

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